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Abstract

This document provides a detailed protocol for measuring the cosmological redshift (z) of
distant galaxies, with a specific focus on massive elliptical galaxies such as IC 1101. Redshift is
a fundamental observable in cosmology, indicating the expansion of the universe.[1][2] Its
precise measurement allows for the determination of a galaxy's recession velocity and
distance, which are critical for understanding large-scale structure and the evolution of the
cosmos.[3][4] The primary and most accurate method for this measurement is optical
spectroscopy, which involves analyzing the spectral features of light from the galaxy.[5][6] This
protocol outlines the necessary steps from observation and data acquisition to data reduction
and final redshift calculation.

Introduction to Cosmological Redshift

The light from distant galaxies is observed to be stretched to longer, redder wavelengths. This
phenomenon, known as cosmological redshift, is a direct consequence of the expansion of
space itself.[1] As light travels through the expanding universe, its wavelength is elongated.[1]
[5] By measuring the extent of this stretching for specific, identifiable features in a galaxy's
spectrum, we can quantify the redshift.

The redshift, denoted by z, is calculated using the formula:
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z = (Aobserved - Arest) / Arest
Where:
e Aobserved is the wavelength of a spectral feature as measured at the telescope.

e Arest is the known wavelength of that same feature as measured in a laboratory on Earth
(the "rest-frame" wavelength).[4]

For distant galaxies like the supergiant elliptical IC 1101, which has a spectroscopic redshift of
approximately z = 0.078054, the light is dominated by an older stellar population.[7] Therefore,
its spectrum is characterized by distinct absorption lines (dark lines where light has been
absorbed by elements in the stars' atmospheres) rather than strong emission lines.[8] This
protocol will focus on using these absorption features.

Experimental Workflow Overview

The process of measuring galactic redshift can be broken down into four main stages:
Observation, Data Acquisition, Data Reduction, and Spectral Analysis. Each stage is critical for
obtaining a high-fidelity spectrum from which an accurate redshift can be derived.
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Workflow for Spectroscopic Redshift Measurement
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Caption: High-level workflow for measuring galactic redshift.
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Experimental Protocols

This section details the methodologies for acquiring and processing the necessary data.

Protocol 1: Observation and Data Acquisition

Objective: To collect the spectrum of the target galaxy along with all necessary calibration
frames using a long-slit spectrograph.[9]

Instrumentation:

A research-grade telescope with a diameter of at least 2 meters.

A long-slit optical spectrograph equipped with a CCD detector.

Grating selected to cover a wavelength range that includes prominent absorption features
(e.g., 3500 A to 7000 A).[9]

Calibration lamps (e.g., Helium-Neon-Argon arc lamp) and a flat-field illumination source.

Methodology:

o Target Acquisition:

o Point the telescope to the precise coordinates of the target galaxy (e.g., IC 1101: RA 15h
10m 56.1s, Dec +05° 44' 41").[7]

o Align the galaxy's nucleus within the spectrograph's slit. For large galaxies, the central
bulge provides the strongest signal.

o Engage autoguiding on a nearby star to ensure the galaxy remains centered in the slit
during the exposure.[10]

e Science Exposure:

o Expose the CCD to collect the galaxy's light through the spectrograph.

o The exposure time depends on the galaxy's brightness and telescope size. For a faint,
distant galaxy, this may require multiple exposures totaling 1-3 hours.[10]
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o The goal is to achieve a signal-to-noise ratio (S/N) sufficient to clearly identify absorption
lines.

o Calibration Exposures:

o Bias Frames: Take at least 10 zero-second exposures with the shutter closed. These
record the electronic noise pattern of the CCD.

o Flat-Field Frames: Take at least 10 exposures of a uniformly illuminated source (e.g., a
dome flat or twilight sky). This maps the pixel-to-pixel sensitivity variations of the CCD.

o Arc Lamp Frame: Take an exposure of a calibration arc lamp. The lamp produces
emission lines at known, fixed wavelengths, which are used to calibrate the wavelength
scale of the science spectrum.

Protocol 2: Data Reduction and Calibration

Objective: To process the raw 2D spectral images into a calibrated 1D spectrum suitable for
analysis. This is typically accomplished using specialized astronomical software pipelines (e.qg.,
IRAF, Pypelt, custom Python scripts).[11][12][13]

Methodology:
o Master Calibration Frame Creation:
o Combine all bias frames to create a master bias frame.

o Subtract the master bias from all flat-field frames, then combine them to create a master
flat.

e Science Frame Processing:
o Subtract the master bias frame from the raw 2D science exposure.

o Divide the bias-subtracted science frame by the master flat to correct for pixel sensitivity
variations. This step also helps in removing cosmic ray hits.

o Wavelength Calibration:
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o Identify the known emission lines in the 2D arc lamp spectrum.

o Fit a polynomial function that maps pixel position (on the dispersion axis) to wavelength.
This creates a wavelength solution.

o Sky Subtraction and Spectrum Extraction:

o The long-slit captures light from the galaxy as well as the foreground night sky.[9] Identify
regions on the slit that are adjacent to the galaxy's spectrum and use them to create a
model of the sky's spectrum.[14]

o Subtract this sky model from the 2D science frame.[11][14]

o Sum the flux from the galaxy along the spatial axis of the 2D frame to collapse it into a 1D
spectrum (Flux vs. Pixel).

¢ Final Calibration:

o Apply the wavelength solution from step 3 to the extracted 1D spectrum, converting the x-
axis from pixels to Angstroms (A).

o (Optional but recommended) Perform flux calibration by observing a spectrophotometric
standard star and using its known spectrum to convert the galaxy's relative flux into
absolute flux units.

Data Analysis and Redshift Calculation
Objective: To identify spectral features and calculate the redshift z.
» Feature Identification:

o Examine the calibrated 1D spectrum. For an elliptical galaxy like IC 1101, prominent
absorption features are expected. Key features include the Calcium H and K lines, the G-
band, and Magnesium (Mg) lines.[8]

e Wavelength Measurement:
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o Measure the central wavelength of the identified absorption lines in your observed
spectrum (Aobserved). This can be done by fitting a Gaussian profile to the absorption
feature.

» Redshift Calculation:
o For each identified line, calculate z using the formula: z = (Aobserved - Arest) / Arest.

o Average the z values obtained from multiple spectral lines to get a more robust final
redshift measurement.

Data Presentation

The following table provides an example calculation for a galaxy with a redshift similar to IC
1101 (z = 0.078).

Hypothetical
Rest Wavelength Observed Calculated Redshift
(Arest) [A] Wavelength (2)

(Aobserved) [A]

Spectral Feature

Calcium K (Ca Il K) 3933.66 4240.81 0.07809
Calcium H (Ca Il H) 3968.47 4278.36 0.07809
G-band (CH) 4307.74 4644.20 0.07811
Magnesium (Mg 1) 5175.30 5579.67 0.07813
Average Redshift 0.07811

Logical Relationships in Redshift Determination

The determination of redshift is a logical process that connects observational data to
fundamental cosmological principles.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1146504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Logical Framework for Redshift Determination
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Caption: The logical flow from observation to cosmological interpretation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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